Cas no 87247-19-6 ((2S)-6-methylheptan-2-ol)

• Product Name: (2S)-6-methylheptan-2-ol
• CAS No: 87247-19-6
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 826940
• PubChem ID: 12583653
• Update Time: 2025-06-13

(2S)-6-methylheptan-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-6-Methylheptan-2-ol
• (2S)-6-methylheptan-2-ol
• SCHEMBL216798
• 87247-19-6
• DTXSID00503369
• FCOUHTHQYOMLJT-QMMMGPOBSA-N
• EN300-1853551
• (A+/-)-6-methyl-heptan-2-ol
• DTXCID90454179

• MDL： MFCD16661216
• Inchi： 1S/C8H18O/c1-7(2)5-4-6-8(3)9/h7-9H,4-6H2,1-3H3/t8-/m0/s1
• InChI Key： FCOUHTHQYOMLJT-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 130.136
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.819
• Melting Point: -105.0 °C
• Boiling Point: 175.999 °C at 760 mmHg
• Flash Point: 67.222 °C
• PSA: 20.23000
• LogP: 2.19350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (2S)-6-methylheptan-2-ol

Introduction to (2S)-6-methylheptan-2-ol (CAS No. 87247-19-6)

(2S)-6-methylheptan-2-ol, with the CAS number 87247-19-6, is a chiral alcohol that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and fragrance chemistry. This compound is characterized by its distinct molecular structure, which includes a chiral center at the second carbon atom, making it an important building block for the synthesis of various bioactive molecules and pharmaceutical intermediates.

The chemical formula of (2S)-6-methylheptan-2-ol is C₈H₁₈O, and its molecular weight is approximately 130.23 g/mol. The compound exists as a colorless liquid with a characteristic odor, making it suitable for use in fragrance formulations. Its physical properties, such as boiling point (185°C) and density (0.83 g/cm³), are well-documented and contribute to its versatility in various applications.

In the realm of organic synthesis, (2S)-6-methylheptan-2-ol is often utilized as a chiral starting material for the preparation of enantiomerically pure compounds. The presence of the chiral center allows for selective reactions that can lead to the formation of specific stereoisomers, which are crucial in pharmaceuticals where the biological activity can be highly dependent on the stereochemistry of the molecule.

Recent research has highlighted the potential of (2S)-6-methylheptan-2-ol in drug discovery and development. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. The researchers synthesized a series of (2S)-6-methylheptan-2-ol-based compounds and evaluated their efficacy in inhibiting key inflammatory pathways. The results showed that several derivatives effectively reduced inflammation in both in vitro and in vivo models, suggesting their potential as novel therapeutic agents.

Beyond its pharmaceutical applications, (2S)-6-methylheptan-2-ol is also valued in the fragrance industry for its unique scent profile. Its natural and pleasant aroma makes it a valuable component in perfumes, personal care products, and household fragrances. The compound's stability and compatibility with other fragrance ingredients enhance its utility in formulating long-lasting and appealing scents.

In terms of safety and handling, (2S)-6-methylheptan-2-ol is generally considered safe when used under appropriate conditions. However, like many organic compounds, it should be handled with care to avoid skin contact and inhalation. Proper storage conditions, such as keeping it away from heat sources and direct sunlight, are recommended to maintain its integrity and effectiveness.

The synthesis of (2S)-6-methylheptan-2-ol can be achieved through various methods, including asymmetric synthesis routes that ensure high enantiomeric purity. One common approach involves the use of chiral catalysts or auxiliaries to control the stereochemistry during the reaction. For instance, a recent study published in Organic Letters described a highly efficient asymmetric hydrogenation process that yielded (2S)-6-methylheptan-2-ol with over 99% enantiomeric excess (ee). This method not only improves the yield but also reduces the environmental impact by minimizing waste generation.

The commercial availability of (2S)-6-methylheptan-2-ol has increased due to its growing demand in multiple industries. Major chemical suppliers offer this compound in various grades and quantities to meet diverse research and industrial needs. Quality control measures are stringent to ensure that the product meets high standards of purity and consistency.

In conclusion, (2S)-6-methylheptan-2-ol (CAS No. 87247-19-6) is a versatile compound with significant applications in organic synthesis, pharmaceutical research, and fragrance chemistry. Its unique properties make it an essential component in developing novel therapeutics and creating high-quality fragrances. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in these fields.